Cas no 17093-06-0 (3-[(diethylamino)methyl]-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl 3,4,5-trimethoxybenzoate hydrochloride (1:1))

3-[(diethylamino)methyl]-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl 3,4,5-trimethoxybenzoate hydrochloride (1:1) structure
17093-06-0 structure
Product name:3-[(diethylamino)methyl]-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl 3,4,5-trimethoxybenzoate hydrochloride (1:1)
CAS No:17093-06-0
MF:C25H40ClNO5
MW:470.041807174683
CID:1353371
PubChem ID:204927

3-[(diethylamino)methyl]-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl 3,4,5-trimethoxybenzoate hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3-[(diethylamino)methyl]-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl 3,4,5-trimethoxybenzoate hydrochloride (1:1)
    • DTXSID20937889
    • 3,4,5-Trimetossibenzoato di 3-dietilaminometil-2-bornanolo cloridrato
    • 3-[(Diethylamino)methyl]-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 3,4,5-trimethoxybenzoate--hydrogen chloride (1/1)
    • Bicyclo(2.2.1)heptan-2-ol, 3-((diethylamino)methyl)-1,7,7-trimethyl-, 3,4,5-trimethoxybenzoate (ester), hydrochloride
    • 3,4,5-Trimetossibenzoato di 3-dietilaminometil-2-bornanolo cloridrato [Italian]
    • 17093-06-0
    • 2-Bornanol, 3-((diethylamino)methyl)-, 3,4,5-trimethoxybenzoate (ester), hydrochloride
    • Inchi: InChI=1S/C25H39NO5.ClH/c1-9-26(10-2)15-17-18-11-12-25(5,24(18,3)4)22(17)31-23(27)16-13-19(28-6)21(30-8)20(14-16)29-7;/h13-14,17-18,22H,9-12,15H2,1-8H3;1H
    • InChI Key: DMMMAVZTLVPWAZ-UHFFFAOYSA-N
    • SMILES: CCN(CC)CC1C2CCC(C1OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)(C2(C)C)C.Cl

Computed Properties

  • Exact Mass: 469.2597
  • Monoisotopic Mass: 469.26
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 607
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.2Ų

Experimental Properties

  • Boiling Point: 472.7°C at 760 mmHg
  • Flash Point: 239.7°C
  • PSA: 57.23

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